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Compound of Interest

Compound Name: Eleclazine hydrochloride

Cat. No.: B607286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, handling, and storage

of Eleclazine hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility
Eleclazine hydrochloride is a selective inhibitor of the late cardiac sodium current.[1][2][3]

Accurate preparation of stock solutions is the first step in any in vitro or in vivo experiment. The

relevant physicochemical data for Eleclazine hydrochloride are summarized in the table

below.

Property Value Source

Molecular Weight 451.83 g/mol [2][3][4]

CAS Number 1448754-43-5 [1][2][3][4]

Appearance White to off-white solid [3]

Solubility in DMSO ≥ 100 mg/mL (≥ 221.32 mM) [2][4]

Solubility in Water < 0.1 mg/mL (insoluble) [1]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Eleclazine hydrochloride
in DMSO. This is a common concentration for initial stock solutions, which can then be further

diluted to working concentrations.

Materials:

Eleclazine hydrochloride powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the Eleclazine hydrochloride powder and DMSO to come to

room temperature before use. This is particularly important for DMSO, which can absorb

atmospheric moisture when cold.

Weighing the Compound: Accurately weigh the desired amount of Eleclazine hydrochloride
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, you would need 4.518 mg of the compound.

Calculation:

Molecular Weight (MW) = 451.83 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L
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Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW = 0.010 mol/L * 0.001 L * 451.83 g/mol = 0.004518 g = 4.518

mg

Dissolution:

Add the weighed Eleclazine hydrochloride powder to the sterile vial.

Add the appropriate volume of DMSO to the vial. For the example above, this would be 1

mL.

Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Dissolution (if necessary): If the compound does not fully dissolve with vortexing,

sonication in a water bath for 5-10 minutes or gentle warming of the solution to 37°C can be

employed.[2][4] Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected tubes (e.g., amber microcentrifuge tubes).

This practice minimizes the number of freeze-thaw cycles, which can degrade the

compound over time.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2][4]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for Eleclazine hydrochloride and DMSO for

complete safety information.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of an Eleclazine
hydrochloride stock solution.
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Workflow for preparing Eleclazine hydrochloride stock solution.
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Signaling Pathway Context
Eleclazine hydrochloride is a selective inhibitor of the late sodium current (INaL) in

cardiomyocytes. The late sodium current is enhanced under various pathological conditions

and contributes to increased intracellular sodium, leading to calcium overload and subsequent

arrhythmias. By specifically inhibiting INaL, Eleclazine hydrochloride is thought to exert its

antiarrhythmic effects.
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Simplified signaling pathway showing the action of Eleclazine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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